Cas no 541517-06-0 (2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide)
![2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide structure](https://www.kuujia.com/scimg/cas/541517-06-0x500.png)
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide Chemical and Physical Properties
Names and Identifiers
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- 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide
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- Inchi: 1S/C18H18Cl2N2.2BrH.Ni/c1-11-15(19)7-5-9-17(11)21-13(3)14(4)22-18-10-6-8-16(20)12(18)2;;;/h5-10H,1-4H3;2*1H;/q;;;+2/p-2/b21-13+,22-14+;;;
- InChI Key: MDWHOORJZCZFJQ-MYHDMYFSSA-L
- SMILES: Br[Ni]Br.ClC1=CC=CC(=C1C)/N=C(\C)/C(/C)=N/C1C=CC=C(C=1C)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 422
- Topological Polar Surface Area: 24.7
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB525545-100 mg |
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide; . |
541517-06-0 | 100mg |
€382.00 | 2023-06-14 | ||
abcr | AB525545-100mg |
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide; . |
541517-06-0 | 100mg |
€382.00 | 2025-02-20 |
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide Related Literature
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
Additional information on 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide
Comprehensive Analysis of 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (CAS 541517-06-0): Properties, Applications, and Innovations
The nickel(II)-dibromide complex, 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (CAS 541517-06-0), represents a highly specialized organometallic compound with significant potential in catalysis and material science. Its unique imino-butane ligand structure and nickel(II) coordination center contribute to its stability and reactivity, making it a subject of growing interest among researchers. This article delves into its molecular characteristics, synthesis pathways, and cutting-edge applications while addressing common queries from scientific databases and AI-driven platforms.
Chemically, CAS 541517-06-0 features a bidentate ligand system formed by two 3-chloro-2-methylphenyl groups linked via imino-butane bridges. The nickel(II) ion is centrally coordinated, with two bromide counterions completing the octahedral geometry. This configuration enhances its electron-transfer capabilities, a property leveraged in cross-coupling reactions—a trending topic in green chemistry forums. Recent studies highlight its efficiency in C-C bond formation, aligning with the industry's shift toward sustainable synthetic methodologies.
From an applications standpoint, 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide has garnered attention in polymerization catalysis. Its ability to moderate olefin polymerization under mild conditions addresses frequent search queries like "low-energy catalytic systems for plastics." Furthermore, its thermal stability (up to 220°C) makes it suitable for high-performance coordination polymers, a hotspot in nanotechnology discussions.
Innovation trends also spotlight this compound's role in organic electronics. Researchers exploring "nickel-based semiconductors" often encounter CAS 541517-06-0 due to its charge transport properties. When doped into π-conjugated systems, it improves conductivity—an area gaining traction in flexible electronics development. Such interdisciplinary relevance underscores its versatility beyond traditional catalysis.
Synthesis optimization of nickel(II)-dibromide derivatives remains a key focus. Popular search terms like "high-yield nickel complex synthesis" reflect demand for scalable protocols. Recent advancements employ microwave-assisted techniques to reduce reaction times, a method frequently cited in AI-curated literature. Environmental considerations are also addressed through solvent-free approaches, resonating with eco-conscious research agendas.
Safety and handling of 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide adhere to standard organometallic protocols. While not classified as hazardous under major regulatory frameworks, its moisture sensitivity (a frequently asked question) necessitates inert atmosphere storage. This precaution aligns with best practices for air-sensitive compounds, a topic extensively covered in laboratory safety guides.
In summary, CAS 541517-06-0 exemplifies the convergence of fundamental research and applied science. Its multifaceted utility—from catalytic processes to advanced materials—positions it at the forefront of modern chemistry. As AI-driven searches increasingly prioritize "functional nickel complexes" and "sustainable catalysts," this compound's profile will continue to rise, offering ample opportunities for innovation and industrial adaptation.
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